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Compound of Interest

Compound Name:
Methyl 3-amino-5-

bromothiophene-2-carboxylate

Cat. No.: B186424 Get Quote

An In-depth Technical Guide to Methyl 3-amino-5-bromothiophene-2-carboxylate

Introduction
Methyl 3-amino-5-bromothiophene-2-carboxylate is a substituted thiophene derivative that

serves as a crucial heterocyclic building block in organic synthesis. Its trifunctional nature,

featuring an amine, an ester, and a bromo group on a thiophene ring, makes it a versatile

precursor for the synthesis of a wide array of more complex molecules. This guide provides a

comprehensive overview of its chemical and physical properties, a representative synthetic

protocol, its reactivity, and essential safety information for researchers, scientists, and

professionals in drug development and materials science. The thiophene core is a key

structural motif in numerous pharmaceuticals, and substituted thiophenes like this compound

are instrumental in the development of novel therapeutic agents and functional materials.[1][2]

Chemical and Physical Properties
The fundamental properties of Methyl 3-amino-5-bromothiophene-2-carboxylate are

summarized below. These data are essential for its use in quantitative chemical synthesis and

analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b186424?utm_src=pdf-interest
https://www.benchchem.com/product/b186424?utm_src=pdf-body
https://www.benchchem.com/product/b186424?utm_src=pdf-body
https://asianpubs.org/index.php/ajchem/article/download/11996/11977
https://www.nbinno.com/other-organic-chemicals/methyl-2-5-dibromothiophene-3-carboxylate-synthesis-applications-chemical-properties-fu
https://www.benchchem.com/product/b186424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 236.09 g/mol [3]

Molecular Formula C₆H₆BrNO₂S[4]

CAS Number 107818-55-3[3]

IUPAC Name
methyl 3-amino-5-bromothiophene-2-

carboxylate[3]

Appearance Solid[4]

InChI
InChI=1S/C6H6BrNO2S/c1-10-6(9)5-3(8)2-

4(7)11-5/h2H,8H2,1H3[3][4]

InChIKey RZYLOBBUEWSONL-UHFFFAOYSA-N[3][4]

SMILES COC(=O)C1=C(C=C(S1)Br)N[3]

Synthesis and Experimental Protocols
The synthesis of 3-aminothiophene-2-carboxylate derivatives is commonly achieved through

the Gewald aminothiophene synthesis. This one-pot multicomponent reaction is a reliable

method for constructing the thiophene ring from readily available starting materials.

Representative Experimental Protocol: Gewald
Synthesis
This protocol describes a general method for the synthesis of 2-aminothiophene-3-

carboxylates, which can be adapted for the synthesis of the title compound.[1][5]

Materials:

An appropriate α-halo ketone or aldehyde (to introduce the 5-bromo substituent)

Methyl cyanoacetate

Elemental sulfur
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A weak base (e.g., morpholine or triethylamine)

Methanol or Ethanol (as solvent)

Procedure:

To a stirred mixture of the α-bromo carbonyl compound (1.0 eq.), methyl cyanoacetate (1.0

eq.), and elemental sulfur (1.1 eq.) in methanol, add morpholine (0.5 eq.) dropwise at room

temperature.

The reaction mixture is then heated to 45-50 °C and stirred for 2-4 hours.

Reaction progress is monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature, and the precipitated

product is collected by filtration.

The crude product is washed with cold ethanol to remove unreacted starting materials and

impurities.

Further purification can be achieved by recrystallization from a suitable solvent like ethanol

to yield the pure Methyl 3-amino-5-bromothiophene-2-carboxylate.
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1. Combine α-bromo ketone,
methyl cyanoacetate, and sulfur in methanol

2. Add morpholine (catalyst)
dropwise to the mixture

3. Heat reaction mixture
to 45-50°C for 2-4h

4. Monitor reaction
progress using TLC

5. Cool mixture to
room temperature

6. Collect precipitate
by filtration

7. Wash crude product
with cold ethanol

8. Recrystallize for pure product
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Reactive Sites Synthetic Transformations

Methyl 3-amino-5-bromothiophene-2-carboxylate

Amino Group (-NH2)

Ester Group (-COOCH3)

Bromo Group (-Br)

Acylation / Amide Formation

Fused Ring Formation
(e.g., Thienopyrimidines)

Hydrolysis to Carboxylic Acid

Suzuki / Stille Coupling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186424#methyl-3-amino-5-bromothiophene-2-
carboxylate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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